4-{[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(2-bromo-5-methoxybenzoyl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C17H16BrN3O4/c1-24-10-2-3-14(18)13(6-10)17(23)21-8-12(9-21)25-11-4-5-20-15(7-11)16(19)22/h2-7,12H,8-9H2,1H3,(H2,19,22)
• InChI Key: YNOUSLBYFLUAHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C17H16BrN3O4
• Molecular Weight: 406.2 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridine and azetidine rings. The bromo and methoxy groups could be introduced through substitution reactions, and the carboxamide group could be formed through a reaction with an appropriate carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and azetidine rings would give the molecule a rigid, cyclic structure. The bromo, methoxy, and carboxamide groups would likely be oriented around this central ring structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The bromo group could be involved in substitution reactions, the carboxamide group could participate in acid-base reactions, and the double bond in the pyridine ring could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar carboxamide group could make the compound soluble in polar solvents.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Researchers have reported a catalytic protodeboronation approach using a radical mechanism. When paired with a Matteson–CH2– homologation, this protocol enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The method was successfully applied to methoxy-protected ( )-D8-THC and cholesterol. .

Synthesis of 2-Bromo-5-(4-Cyanophenoxy)benzyl Derivatives

• Application : By modifying the synthetic procedure, researchers can obtain 2-bromo-5-(4-cyanophenoxy)benzyl derivatives. .

Building Blocks for Pentacyclic Sultams

• Application : The title compound can be used to synthesize 4-[(2-bromo-5-methoxybenzyl)oxy]-6-methyl-2H-pyran-2-one precursors. .

Free Radical Bromination and Nucleophilic Substitution

• Application : The compound can undergo free radical bromination at the benzylic position, leading to the formation of a bromine-substituted derivative. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Proper safety precautions should always be taken when working with chemical compounds.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its mechanism of action. This could involve laboratory experiments, computational studies, or both.